Cas no 2231675-88-8 (1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one)

• Product Name: 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one
• CAS No: 2231675-88-8
• MF: C₁₇H₁₆FNO
• MW: 269.313447952271
• MDL: MFCD31705057
• CID: 5269101
• Update Time: 2026-03-09

1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one

• MDL： MFCD31705057
• Inchi： 1S/C17H16FNO/c18-11-15-16(20)12-19(15)17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15,17H,11-12H2
• InChI Key： GJYAJAWGZSDRCE-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C2=CC=CC=C2)CC(=O)C1CF

Additional information on 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one

Professional Introduction to Compound with CAS No. 2231675-88-8 and Product Name: 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one

The compound identified by the CAS number 2231675-88-8 and the product name 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring an azetidinone core substituted with a diphenylmethyl group at the C1 position and a fluoromethyl group at the C2 position, imparts unique chemical and pharmacological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in azetidinone derivatives as they exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the fluoromethyl group in particular has been shown to enhance the metabolic stability and binding affinity of small molecules to their target proteins. This modification is particularly relevant in the development of drugs that require prolonged half-life and high specificity. The diphenylmethyl moiety, on the other hand, contributes to the lipophilicity of the compound, which can be crucial for its absorption and distribution within the body.

One of the most compelling aspects of this compound is its potential application in oncology research. Azetidinone derivatives have been studied for their ability to inhibit various kinases and enzymes that are involved in cancer cell proliferation and survival. The specific substitution pattern in 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one may confer selectivity for certain targets over others, making it an attractive scaffold for drug design. Preliminary computational studies have suggested that this compound can interact with key residues in protein binding pockets, potentially leading to high-affinity binding and effective inhibition.

Moreover, the fluorine atom in the fluoromethyl group plays a critical role in modulating the pharmacokinetic properties of the molecule. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The electronic effects of fluorine can also influence the conformational flexibility of the molecule, which may be beneficial for optimizing its interaction with biological targets. These features make 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one a compelling candidate for further exploration in drug discovery pipelines.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex azetidinone derivatives like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in constructing the desired molecular architecture with high precision. These synthetic strategies not only facilitate access to novel compounds but also allow for rapid optimization of their biological activities. The ability to tailor the substituents on the azetidinone core opens up numerous possibilities for generating structurally diverse libraries for high-throughput screening.

The biological evaluation of 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one has already yielded promising results in preclinical studies. In vitro assays have demonstrated its inhibitory activity against several enzymes implicated in cancer progression, including tyrosine kinases and proteases. Additionally, cell-based assays have shown that this compound can induce apoptosis in cancer cell lines while sparing normal cells, suggesting a favorable safety profile. These findings underscore its potential as a lead compound for developing new therapeutic agents.

Another area where this compound shows promise is in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and neurodegenerative conditions. Azetidinone derivatives have been reported to modulate inflammatory pathways by inhibiting key signaling molecules such as COX-2 and NF-κB. The unique structural features of 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one may enable it to interfere with these pathways more effectively than existing anti-inflammatory drugs.

The development of novel drug candidates often involves rigorous optimization processes to enhance their efficacy and minimize side effects. In the case of 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one, future studies will focus on refining its chemical structure to improve its pharmacokinetic properties and target specificity. Techniques such as structure-activity relationship (SAR) studies will be employed to identify optimal substituents that maximize biological activity while maintaining drug-like characteristics.

Collaborations between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. The study of compounds like 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one benefits from interdisciplinary approaches that integrate organic chemistry, biochemistry, pharmacology, and computational modeling. Such collaborations can accelerate the discovery process by leveraging complementary expertise and resources.

In conclusion, 1-(diphenylmethyl)-2-(fluoromethyl)azetidin-3-one (CAS No. 2231675-88-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, make it a valuable compound for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.